Cas no 2223031-48-7 (1-(iso-Propyl)imidazole-d9]-4-boronic acid pinacol ester)

1-(iso-Propyl)imidazole-d9]-4-boronic acid pinacol ester structure
2223031-48-7 structure
Product Name:1-(iso-Propyl)imidazole-d9]-4-boronic acid pinacol ester
CAS No:2223031-48-7
MF:C12H21BN2O2
MW:245.173798322678
CID:6809905
PubChem ID:133553762
Update Time:2025-03-04

1-(iso-Propyl)imidazole-d9]-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2223031-48-7
    • CS-19631
    • [1-(iso-Propyl)imidazole-d9]-4-boronic acid pinacol ester
    • 1-(iso-Propyl)imidazole-d9]-4-boronic acid pinacol ester
    • Inchi: 1S/C12H21BN2O2/c1-9(2)15-7-10(14-8-15)13-16-11(3,4)12(5,6)17-13/h7-9H,1-6H3/i1D3,2D3,7D,8D,9D
    • InChI Key: JCPPBIXYIJFZQT-VKFFXOKASA-N
    • SMILES: O1B(C2=C([2H])N(C([2H])=N2)C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 245.2260988Da
  • Monoisotopic Mass: 245.2260988Da
  • Isotope Atom Count: 9
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3Ų
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd